Cas no 443352-78-1 (3-{3-ethyl(phenyl)aminopropyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-{3-ethyl(phenyl)aminopropyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 443352-78-1
• MF: C₁₉H₂₁N₃OS
• MW: 339.45454287529
• CID: 5994879
• PubChem ID: 78325567
• Update Time: 2025-10-21

3-{3-ethyl(phenyl)aminopropyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{3-ethyl(phenyl)aminopropyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 443352-78-1
• 3-[3-(Ethyl-phenyl-amino)-propyl]-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
• 3-[3-(N-ethylanilino)propyl]-2-sulfanylidene-4aH-quinazolin-4-one

• Inchi： 1S/C19H21N3OS/c1-2-21(15-9-4-3-5-10-15)13-8-14-22-18(23)16-11-6-7-12-17(16)20-19(22)24/h3-7,9-12,16H,2,8,13-14H2,1H3
• InChI Key： OPSMEVQIBKYGKR-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2C(N1CCCN(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 339.14053348g/mol
• Monoisotopic Mass: 339.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68Ų

Additional information on 3-{3-ethyl(phenyl)aminopropyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Professional Introduction to Compound with CAS No. 443352-78-1 and Product Name: 3-{3-ethyl(phenyl)aminopropyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

The compound with CAS No. 443352-78-1 and the product name 3-{3-ethyl(phenyl)aminopropyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a tetrahydroquinazolinone core appended with an ethyl(phenyl)aminopropyl side chain and a sulfanylidene functional group makes it a structurally unique entity with multifaceted chemical properties.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. The tetrahydroquinazolinone scaffold is particularly noteworthy for its role in the development of bioactive molecules. This particular derivative has been extensively studied for its pharmacological potential, particularly in the context of modulating enzyme activity and interacting with biological targets. The sulfanylidene moiety introduces a polar region that can enhance solubility and binding affinity, making it an attractive feature for drug design.

One of the most compelling aspects of this compound is its structural versatility. The combination of the ethyl(phenyl)aminopropyl side chain and the tetrahydroquinazolinone core allows for significant modifications that can fine-tune its biological activity. Researchers have explored various derivatives of this compound to optimize its pharmacokinetic properties and target specificity. These modifications have led to the identification of several promising candidates that exhibit inhibitory activity against key enzymes involved in inflammatory pathways.

Recent studies have highlighted the compound's potential in addressing chronic inflammatory diseases. By targeting specific enzymatic pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), this molecule demonstrates promise as an anti-inflammatory agent. The sulfanylidene functional group plays a crucial role in stabilizing interactions with these enzymes, thereby enhancing its efficacy. Additionally, the ethyl(phenyl)aminopropyl side chain contributes to improved binding affinity by forming hydrophobic interactions with the enzyme active site.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The construction of the tetrahydroquinazolinone core requires careful consideration of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. The introduction of the sulfanylidene moiety is particularly challenging but can be achieved through nucleophilic substitution reactions under controlled conditions.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit key inflammatory mediators, making it a candidate for therapeutic intervention in conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, preclinical studies have shown that it can modulate immune responses without significant off-target effects, suggesting a favorable safety profile.

The structural features of this molecule also make it an attractive scaffold for further derivatization. By introducing additional functional groups or altering the length of the ethyl(phenyl)aminopropyl side chain, researchers can explore new pharmacological profiles and enhance drug-like properties such as bioavailability and metabolic stability. Computational modeling techniques have been instrumental in predicting how these modifications will affect the compound's biological activity.

One particularly exciting aspect is the potential application of this compound in oncology research. Preliminary data suggest that it can inhibit signaling pathways associated with cancer cell proliferation and metastasis. The ability to target multiple pathways simultaneously makes it a promising candidate for developing combination therapies that offer synergistic effects.

The development of novel pharmaceutical agents relies heavily on understanding their interaction with biological targets at a molecular level. This compound provides an excellent model system for studying enzyme-inhibitor interactions due to its complex structure and diverse functional groups. High-resolution crystal structures obtained through X-ray diffraction have revealed detailed insights into how it binds to its target enzymes.

The future prospects for this compound are vast, with ongoing research aimed at optimizing its therapeutic potential further. Advances in synthetic methodologies will continue to enable more efficient production processes, while computational approaches will aid in identifying new derivatives with enhanced properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits for patients worldwide.